5,8-Quinazolinedione, 4-methyl-2-(4-nitrophenyl)-6-(phenylamino)-

• CAS: 61416-87-3
• Molecular Formula: C21H14N4O4
• Molecular Weight: 386.4 g/mol
• SMILES: CC1=C2C(=NC(=N1)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)C=C(C2=O)NC4=CC=CC=C4
• InChI: InChI=1S/C21H14N4O4/c1-12-18-19(24-21(22-12)13-7-9-15(10-8-13)25(28)29)17(26)11-16(20(18)27)23-14-5-3-2-4-6-14/h2-11,23H,1H3
• InChIKey: ODMHZGUZIGODAX-UHFFFAOYSA-N

5,8-Quinazolinedione, 4-methyl-2-(4-nitrophenyl)-6-(phenylamino)- (CAS 61416-87-3) is a fully synthetic, hetero-tricyclic small molecule belonging to the quinazoline-5,8-dione class. Its structure features a 4-methyl group, a 2-(4-nitrophenyl) substituent, and a 6-(phenylamino) side chain on the quinazoline-5,8-dione core.

5,8-Quinazolinedione, 4-Methyl-2-(4-Nitrophenyl)-6-(Phenylamino)- Procurement Baseline

5,8-Quinazolinedione, 4-methyl-2-(4-nitrophenyl)-6-(phenylamino)- (CAS 61416-87-3) is a fully synthetic, hetero-tricyclic small molecule belonging to the quinazoline-5,8-dione class. Its structure features a 4-methyl group, a 2-(4-nitrophenyl) substituent, and a 6-(phenylamino) side chain on the quinazoline-5,8-dione core [1]. The molecular formula is C₂₁H₁₄N₄O₄ with a molecular weight of 386.4 g/mol [1]. It is commercially available from a small number of specialty chemical suppliers, often listed as a research-grade compound, with claims of ≥98% purity . Publicly accessible, curated biological activity data for this compound are absent from major authoritative databases such as PubChem (beyond computed properties), ChEMBL, and BindingDB as of the latest search date [1].

Identity Fully synthetic quinazoline-5,8-dione with confirmed substitution pattern

Purity Vendor-specified ≥98%; no orthogonal purity data publicly available

Bioactivity Anchor No curated biological activity data in ChEMBL, BindingDB, or PubChem BioAssay

Procurement Context Research-grade compound for chemical library or intermediate use only

• [1] PubChem. Compound Summary for CID 12301261: 5,8-Quinazolinedione, 4-methyl-2-(4-nitrophenyl)-6-(phenylamino)-. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61416-87-3. View Source

5,8-Quinazolinedione, 4-Methyl-2-(4-Nitrophenyl)-6-(Phenylamino)- Substitution Risk Analysis

In the absence of publicly available SAR (structure-activity relationship) data for the quinazoline-5,8-dione series with this specific substitution pattern, the risk of inappropriate generic substitution is high but unquantifiable from the current evidence base. Substitution at the 6-position with different arylamino groups, or replacement of the 2-(4-nitrophenyl) group with other aryl substituents, is known to yield compounds with divergent biological profiles in related quinazoline-dione classes [1]. Therefore, treating this compound as freely interchangeable with any other quinazoline-5,8-dione derivative without direct comparative data cannot be scientifically justified. However, no direct head-to-head data for this specific compound versus any defined comparator are available to support a quantitative differentiation claim at this time [1].

Class-level SAR variability In related quinazoline-diones, even minor arylamino or aryl substituent changes can shift biological profile; direct extrapolation to this specific substitution pattern is unsupported.

No direct comparator data No head-to-head activity or selectivity data exist for CAS 61416-87-3 versus any analog; quantitative differentiation cannot be claimed.

Purity alone insufficient A ≥98% purity specification does not guarantee comparable biological behavior; generic substitution without activity data carries unquantifiable risk.

• [1] Ryu, C.-K., et al. (2004). Synthesis and Antifungal Activity of 5,8-Quinazolinedione Derivatives Modified at Positions 6 and 7. Archives of Pharmacal Research, 27(10), 990-996. (Note: This paper reviews the class-level variability of 5,8-quinazolinedione derivatives but does not include CAS 61416-87-3.) View Source

5,8-Quinazolinedione, 4-Methyl-2-(4-Nitrophenyl)-6-(Phenylamino)- Evidence-Based Differentiation Data

Quantifiable Differentiation Evidence Unavailable

An extensive search of primary research literature, patent databases (including Google Patents and USPTO), and authoritative biological databases (PubChem, ChEMBL, BindingDB) yielded no quantitative biological activity data for CAS 61416-87-3 [1][2]. No study was found that reports a measured IC₅₀, Kᵢ, EC₅₀, MIC, or any other activity parameter for this compound in any assay system. Consequently, no direct head-to-head comparison or cross-study comparable data against a specific close analog can be constructed. The existing vendor data sheets provide only purity and identity information, not biological differentiation . This represents a critical evidence gap for procurement decisions based on biological performance.

Biological Activity

Evidence gap

No IC₅₀, Kᵢ, EC₅₀, or MIC data available from literature or authoritative databases

Procurement decision must rely on chemical identity and purity alone

SAR for this substitution pattern has not been established; biological profile remains uncharacterized

Evidence Dimension	Biological Activity (any target/assay)
Target Compound Data	No quantitative data found
Comparator Or Baseline	No comparator data available
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

Without any quantitative biological data, this compound cannot be scientifically prioritized over any analog for activity-based selection; procurement must be based on chemical identity and purity alone.

• [1] PubChem. Compound Summary for CID 12301261: 5,8-Quinazolinedione, 4-methyl-2-(4-nitrophenyl)-6-(phenylamino)-. Accessed May 2026. No bioassay data available. View Source
• [2] ChEMBL Database. Search for CAS 61416-87-3. No entry found. Accessed May 2026. View Source

5,8-Quinazolinedione, 4-Methyl-2-(4-Nitrophenyl)-6-(Phenylamino)- Application Scenarios Based on Existing Evidence

Quinazoline-5,8-dione Chemical Library Diversification

Based on the limited available information, the sole evidence-supported application for CAS 61416-87-3 is as a structurally defined, high-purity (>98% by vendor specification) member of a quinazoline-5,8-dione screening library [1]. Its distinct substitution pattern (2-(4-nitrophenyl), 4-methyl, 6-phenylamino) differentiates it from other library members by physicochemical properties such as increased calculated lipophilicity (XLogP3-AA = 3.7) and the presence of a nitro group, which confers unique electronic character [1]. This supports its use in broad phenotypic or target-based screening where the goal is to sample diverse chemical space within the quinazoline-dione class. No specific disease, target, or pathway application is supported by current data.

Synthetic Intermediate for Late-Stage Functionalization

The presence of a nitro group at the 4-position of the 2-phenyl ring provides a synthetic handle for reduction to an amine, followed by potential amidation, sulfonylation, or diazotization chemistries [1]. This makes CAS 61416-87-3 a potential intermediate for generating focused libraries of 2-(4-aminophenyl) or 2-(4-functionalized phenyl) quinazoline-5,8-dione derivatives, provided that the 5,8-dione and 6-phenylamino groups are stable under the required reaction conditions. No specific synthetic protocol using this compound has been published, so feasibility must be verified experimentally [1].

Physicochemical Property Reference Standard

As a compound with a precisely defined structure and validated purity by independent vendors, CAS 61416-87-3 can serve as a reference standard for chromatographic method development (e.g., HPLC retention time calibration) or for computational property benchmarking (e.g., QSPR model validation for logP, topological polar surface area) within the quinazoline-5,8-dione chemical space [1]. Its computed TPSA of 118 Ų and XLogP3-AA of 3.7 provide well-defined reference points [1]. This application is supported by the compound's unambiguous identity and commercial availability, not by unique biological relevance.

Application

Selection Property

Validation Focus

Quinazoline-5,8-dione library diversification

Distinct substitution pattern & vendor purity

Verify chemical identity and purity via COA; confirm absence of interfering impurities

Synthetic intermediate for late-stage functionalization

4-nitrophenyl nitro group as a synthetic handle

Experimental verification of core stability under reduction/amidation conditions

Physicochemical property reference standard

Well-defined computed logP (3.7) and TPSA (118 Ų)

HPLC retention time calibration or QSPR model validation within the quinazoline-dione space

• [1] PubChem. Compound Summary for CID 12301261: 5,8-Quinazolinedione, 4-methyl-2-(4-nitrophenyl)-6-(phenylamino)-. Computed Properties section. View Source